Cas no 1803606-22-5 (2,4-dimethylazetidine;hydrochloride)

• Product Name: 2,4-dimethylazetidine;hydrochloride
• CAS No: 1803606-22-5
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD28063959
• CID: 4617805
• PubChem ID: 86775575
• Update Time: 2025-07-17

2,4-dimethylazetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylazetidine hydrochloride
• 2,4-dimethylazetidine;hydrochloride
• 2,4-Dimethyl-azetidine hydrochloride

• MDL： MFCD28063959
• Inchi： 1S/C5H11N.ClH/c1-4-3-5(2)6-4;/h4-6H,3H2,1-2H3;1H
• InChI Key： HNDQBGXJXDSIMB-UHFFFAOYSA-N
• SMILES： CC1NC(C)C1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2,4-dimethylazetidine;hydrochloride

Comprehensive Overview of 2,4-dimethylazetidine hydrochloride (CAS No. 1803606-22-5): Properties, Applications, and Industry Insights

The chemical compound 2,4-dimethylazetidine hydrochloride (CAS No. 1803606-22-5) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of azetidine, this heterocyclic compound features a four-membered ring with two methyl substituents, enhancing its reactivity and versatility in synthetic applications. The hydrochloride salt form improves solubility, making it particularly valuable in formulation development.

Recent trends in drug discovery highlight the growing demand for saturated nitrogen heterocycles like 2,4-dimethylazetidine, as they offer improved metabolic stability compared to aromatic counterparts. This aligns with the pharmaceutical industry's focus on bioisosteric replacements to optimize drug candidates. Researchers frequently search for "azetidine derivatives in medicinal chemistry" or "small ring heterocycles for lead optimization," reflecting the compound's relevance in addressing modern therapeutic challenges.

From a synthetic chemistry perspective, CAS 1803606-22-5 serves as a valuable building block for constructing more complex molecular architectures. Its strained ring system facilitates ring-opening reactions, while the tertiary amine functionality allows for diverse derivatization. These characteristics make it particularly useful in developing catalysts and ligands for asymmetric synthesis – a hot topic in organic chemistry forums and publications.

The agrochemical sector has shown increasing interest in 2,4-dimethylazetidine hydrochloride as a potential precursor for novel crop protection agents. With the global push toward sustainable agriculture, researchers are exploring how this compound's structural features might contribute to next-generation biodegradable pesticides. Search analytics reveal growing queries about "nitrogen heterocycles in agrochemicals" and "eco-friendly pesticide intermediates," positioning this compound at the intersection of innovation and environmental responsibility.

Analytical characterization of 2,4-dimethylazetidine hydrochloride typically involves advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and stereochemistry – critical parameters for researchers who frequently search for "characterization of small ring compounds" or "structural analysis of azetidines." The hydrochloride salt's crystalline nature facilitates precise structural determination, a valuable feature for quality control in industrial applications.

In material science, the polar nature of 2,4-dimethylazetidine hydrochloride has sparked investigations into its potential as a modifier for polymer matrices. The compound's ability to influence hydrogen bonding networks makes it interesting for developing smart materials with tunable properties. This application area aligns with current searches for "functional additives for advanced materials" and "nitrogen-containing compound applications," demonstrating the chemical's cross-disciplinary relevance.

Safety and handling protocols for CAS 1803606-22-5 follow standard laboratory practices for amine hydrochlorides. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The scientific community's emphasis on laboratory safety best practices reflects in frequent searches for "safe handling of nitrogen heterocycles" and "amine hydrochloride storage conditions."

The commercial availability of 2,4-dimethylazetidine hydrochloride through specialty chemical suppliers has increased in recent years, driven by demand from contract research organizations and academic laboratories. Pricing trends and scale-up synthesis methods represent common search queries, indicating the compound's transition from a research curiosity to a practical synthetic tool. Suppliers often highlight its use in high-throughput screening libraries and fragment-based drug discovery programs.

Future research directions for 2,4-dimethylazetidine hydrochloride may explore its potential in bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs). These cutting-edge applications correspond with trending searches about "new heterocyclic platforms for drug development" and "emerging synthetic methodologies." The compound's balanced lipophilicity and polarity make it particularly attractive for these innovative approaches in chemical biology.

Environmental fate studies of 2,4-dimethylazetidine hydrochloride remain an active area of investigation, particularly regarding its biodegradation pathways and ecotoxicological profile. These studies address growing concerns about green chemistry principles and regulatory requirements, as evidenced by search terms like "environmental impact of nitrogen heterocycles" and "sustainable chemical design." The compound's relatively simple structure facilitates such assessments compared to more complex pharmaceutical intermediates.

In summary, 2,4-dimethylazetidine hydrochloride (CAS No. 1803606-22-5) represents a versatile chemical tool with applications spanning multiple scientific disciplines. Its unique combination of structural features, synthetic utility, and formulation advantages ensures continued relevance in both academic and industrial settings. As research trends evolve toward more sophisticated molecular designs, this compound is well-positioned to contribute to innovations in therapeutic development, material science, and sustainable chemistry.